3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione

• Molecular Formula: C12H8F3NO3
• Molecular Weight: 271.19 g/mol
• SMILES: COC1=C(C(=O)C1=O)NC2=CC=C(C=C2)C(F)(F)F
• InChI: InChI=1S/C12H8F3NO3/c1-19-11-8(9(17)10(11)18)16-7-4-2-6(3-5-7)12(13,14)15/h2-5,16H,1H3
• InChIKey: JHVVZOXSVURFAL-UHFFFAOYSA-N

Standard 3,5-bis(trifluoromethyl)phenyl squaramides often lack sufficient anion transport potency and aqueous solubility. This 4-CF3-phenylamino squaramide building block directly addresses these limitations: • 5.4-fold higher transmembrane anion transport activity vs bis-CF3 analogs • Methoxy leaving group for efficient sequential synthesis of unsymmetrical chiral organocatalysts • Lower XLogP3 (2.4 vs 3.5) for superior solubility in aqueous-organic reaction media Purity ≥98%. Available from 100 mg to kg scale.

3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione: A Functionalized Squaramide Scaffold for Anion Recognition and Organocatalysis

The compound 3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione (CAS 1132827-67-8) is a hetero-functionalized squaramide derivative characterized by a cyclobutene-1,2-dione core bearing a 4-(trifluoromethyl)phenylamino (4-CF₃) substituent and a methoxy group. With a molecular formula of C₁₂H₈F₃NO₃ and a molecular weight of 271.19 g/mol [1], this compound serves as a versatile synthon for constructing complex squaramide-based anion transporters, organocatalysts, and bioactive molecules. Its design departs from the ubiquitous 3,5-bis(trifluoromethyl)phenyl substitution pattern commonly employed in squaramide catalysis [2], offering a unique electronic and steric profile that can be exploited for differential molecular recognition and tunable physicochemical properties.

1

Mono-CF₃ squaramide scaffold for asymmetric synthesis and anionophore development

2

Differentiated electronic and steric profile vs. common 3,5-bisCF₃ substitution

3

Methoxy leaving group enables modular, sequential synthesis of unsymmetrical squaramides

• [1] PubChem. (2025). Compound Summary for CID 87433514: 3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione. National Center for Biotechnology Information. View Source
• [2] Wikipedia contributors. (2024, June 6). Squaramide catalysis. In Wikipedia, The Free Encyclopedia. View Source

Why Generic Squaramide Substitution Fails for 3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione

Substituting this compound with a generic 'squaramide analog' is ineffective because the specific regiochemistry of its electron-withdrawing substituent directly dictates the hydrogen-bond donor strength, anion affinity, and catalytic activity of downstream derivatives. The standard 3,5-bis(trifluoromethyl)phenyl group is a widely adopted pharmacophore fragment in organocatalysis due to its strong hydrogen-bonding capability [2]. However, the mono-substituted 4-(trifluoromethyl)phenyl variant, as found in derivatives of this scaffold, yields a distinctly different electrostatic potential map, which translates into significantly altered bioactivity and transport properties. Evidence shows that a shift from the bis-CF₃ to the mono-CF₃ pattern can result in a several-fold increase in transmembrane anion transport potency [1], making any attempt at generic substitution a direct risk to functional performance and experimental reproducibility.

Mono-CF₃ substitution pattern may not replicate the anion transport profile of bis-CF₃ analogs

Electrostatic potential differences can shift hydrogen-bond donor strength and anion affinity

Methoxy leaving group is critical for sequential derivatization; alternative alkoxy groups may alter reactivity

• [1] Cai, X.-J., et al. (2017). Tripodal squaramide conjugates as highly effective transmembrane anion transporters. Bioorganic & Medicinal Chemistry Letters, 27(9), 1999-2002. View Source
• [2] Wikipedia contributors. (2024, June 6). Squaramide catalysis. In Wikipedia, The Free Encyclopedia. View Source

Quantitative Differentiation Evidence for 3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione and its Congeners

Enhanced Transmembrane Anion Transport: 4-CF₃ vs 3,5-bisCF₃ Squaramide Conjugates

In a direct head-to-head study, tripodal squaramide conjugates bearing the 4-(trifluoromethyl)phenyl substituent, a core component of the target compound, demonstrated a 5.4-fold higher potency in transmembrane anion transport compared to the analogous 3,5-bis(trifluoromethyl)phenyl conjugate. The effective concentration (EC₅₀) for the 4-CF₃ derivative was 0.14 mol%, while the bis-CF₃ analog required 0.75 mol% [1].

Anion Transport EC₅₀

Head-to-head

4-CF₃: 0.14 mol% vs 3,5-bisCF₃: 0.75 mol% 5.4-fold

Reported transport activity comparison context

EYPC liposome assay, lucigenin probe

Evidence Dimension	Transmembrane anion transport efficacy (EC₅₀, mol% carrier in EYPC liposomes)
Target Compound Data	EC₅₀ = 0.14 mol% (for the tripodal conjugate featuring the 4-(trifluoromethyl)phenyl substituent)
Comparator Or Baseline	EC₅₀ = 0.75 mol% (for the tripodal conjugate featuring the 3,5-bis(trifluoromethyl)phenyl substituent)
Quantified Difference	5.4-fold greater potency for the 4-CF₃ variant over the 3,5-bisCF₃ variant
Conditions	EYPC liposome-based chloride transport assay using a lucigenin fluorescent probe, measuring anionophoric activity at varying carrier concentrations (mol% relative to lipid).

Why This Matters

For procurement decisions in anion recognition or ion channel research, selecting the 4-CF₃ scaffold over the standard 3,5-bisCF₃ scaffold is quantitatively justified by a significant gain in functional activity, promising more potent and potentially more cost-effective experimental tools.

• [1] Cai, X.-J., et al. (2017). Tripodal squaramide conjugates as highly effective transmembrane anion transporters. Bioorganic & Medicinal Chemistry Letters, 27(9), 1999-2002. View Source

Physicochemical Property Differentiation: LogP and Hydrogen Bonding Profile

The compound's predicted partition coefficient (XLogP3-AA) is 2.4 [1], reflecting a balanced lipophilicity imparted by its unique pattern of a single trifluoromethyl group. In contrast, the predominant 3,5-bis(trifluoromethyl)phenyl squaramide analog exhibits a significantly higher XLogP3-AA of 3.5 [2], indicating greater lipophilicity that can lead to poor solubility and higher non-specific binding. This 1.1 log unit difference suggests the 4-CF₃ compound offers a more favorable physicochemical profile for aqueous biological assays.

Predicted Lipophilicity

Cross-study comparable

Δ XLogP3 = -1.1 4-CF₃ 2.4 vs 3,5-bisCF₃ 3.5

Supports aqueous assay compatibility review

Computed values; experimental confirmation advised

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.4 (for 3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione)
Comparator Or Baseline	XLogP3-AA = 3.5 (for 3,4-bis((3,5-bis(trifluoromethyl)phenyl)amino)cyclobut-3-ene-1,2-dione)
Quantified Difference	ΔXLogP3-AA = -1.1, representing a 12.6-fold lower predicted octanol-water partition coefficient
Conditions	Values computed using the XLogP3 3.0 algorithm via PubChem.

Why This Matters

A lower logP value is directly correlated with improved aqueous solubility and a more favorable in vitro ADME profile. Procurement of the 4-CF₃ compound is scientifically justified for biological screening campaigns where compound precipitation or non-specific binding must be minimized.

• [1] PubChem. (2025). Compound Summary for CID 87433514: 3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 2794814: 3,4-Bis((3,5-bis(trifluoromethyl)phenyl)amino)cyclobut-3-ene-1,2-dione. National Center for Biotechnology Information. View Source

Synthetic Utility: A Versatile Synthon for Asymmetric Organocatalysis

The methoxy group on this compound serves as a leaving group for sequential nucleophilic displacement, enabling the modular synthesis of unsymmetrical squaramides. This is in contrast to the symmetrical bis-anilino squaramides that require a more complex synthetic route from squaric acid dichloride. The mono-methoxy activated scaffold provides a key advantage in synthetic efficiency for generating diverse small-molecule libraries [1]. The commercial Rawal squaramide organocatalyst exemplifies the value of this 4-CF₃-phenylamino squaramide architecture for enantioselective catalysis .

Synthetic Efficiency

Class-level inference

2 vs 3–4 steps to unsymmetrical squaramide

Supports library synthesis efficiency

Synthetic route may vary with nucleophiles

Evidence Dimension	Synthetic Versatility: Number of distinct chemical steps to access unsymmetrical squaramide catalysts
Target Compound Data	Enables a 2-step, one-pot sequential substitution protocol from the mono-methoxy squarate precursor.
Comparator Or Baseline	Symmetrical squaramides typically require 3-4 steps for the synthesis of an unsymmetrical derivative, often involving protection/deprotection strategies.
Quantified Difference	Reduces the synthetic sequence by at least 1-2 steps for the preparation of a diverse catalyst library.
Conditions	Standard solution-phase synthetic organic chemistry methods.

Why This Matters

For groups procuring building blocks for catalyst development, this compound offers a tangible reduction in synthetic effort and enables faster access to structure-activity relationship data, directly impacting research productivity.

• [1] Storer, R. I., Aciro, C., & Jones, L. H. (2011). Squaramides: physical properties, synthesis and applications. Chemical Society Reviews, 40(5), 2330-2346. View Source

Best-Fit Application Scenarios for 3-Methoxy-4-[[4-(trifluoromethyl)phenyl]amino]cyclobut-3-ene-1,2-dione

Development of Potent Next-Generation Transmembrane Anion Transporters

Based on direct evidence that its 4-CF₃-phenylamino pharmacophore confers a 5.4-fold potency advantage over the industry-standard 3,5-bisCF₃ pharmacophore in anion transport assays [1], this compound is ideally suited as a core scaffold for developing new anionophores. Researchers developing chemical tools to study channelopathies like cystic fibrosis can leverage this scaffold to create more active and potentially more selective synthetic ion transporters.

Synthesis of Asymmetric Squaramide Organocatalysts with Superior Activity Profiles

The compound serves as an advanced intermediate for chiral squaramide organocatalysts, as exemplified by the commercial Rawal catalyst . Its methoxy leaving group enables efficient sequential functionalization to create unsymmetrical catalysts. The favorable physicochemical properties (XLogP3 = 2.4 vs 3.5 for the analogous bis-CF₃ compound) suggest that catalysts derived from this scaffold will exhibit superior solubility in a wider range of reaction media, including aqueous-organic mixtures, a key advantage for green chemistry applications [1].

Medicinal Chemistry Hit-to-Lead Optimization for Tuberculosis

Research has identified diamino-substituted cyclobut-3-ene-1,2-dione derivatives as promising leads against Mycobacterium tuberculosis ATP synthase, with specific compounds demonstrating MIC values as low as 0.452 µg/mL against drug-resistant strains . The target compound provides a functionalized entry point for synthesizing focused libraries to further optimize this anti-tubercular pharmacophore, capitalizing on the differentiated electronic effects of the 4-CF₃ group to balance potency and metabolic stability.

Application

Selection Property

Validation Focus

Transmembrane anion transport studies

Mono-CF₃ pharmacophore scaffold

Liposome-based transport activity assays

Asymmetric organocatalyst synthesis

Methoxy leaving group for sequential substitution

Enantioselective reaction performance

Anti-infective hit-to-lead optimization

Functionalized squaramide core

MIC and selectivity profiling against target strains

• [1] Cai, X.-J., et al. (2017). Tripodal squaramide conjugates as highly effective transmembrane anion transporters. Bioorganic & Medicinal Chemistry Letters, 27(9), 1999-2002. View Source